4,4'-Disulfanediylbis(2-ammoniobutanoate)
4,4'-Disulfanediylbis(2-ammoniobutanoate)
DL-Homocystine, also known as 4, 4'-dithiobis, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). DL-Homocystine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). DL-Homocystine has been detected in multiple biofluids, such as urine and blood. Within the cell, DL-homocystine is primarily located in the cytoplasm. DL-Homocystine has been found to be associated with the diseases known as methylmalonic acidemia and homocystinuria; dl-homocystine has also been linked to several inborn metabolic disorders including methylmalonic acidemia, homocystinuria, and methylenetetrahydrofolate reductase deficiency.
Homocystine zwitterion is dizwitterionic form of homocystine arising from transfer of two protons from the carboxy to the amino groups; major species at pH 7.3. It has a role as a human metabolite. It is a tautomer of a homocystine.
Homocystine zwitterion is dizwitterionic form of homocystine arising from transfer of two protons from the carboxy to the amino groups; major species at pH 7.3. It has a role as a human metabolite. It is a tautomer of a homocystine.
Brand Name:
Vulcanchem
CAS No.:
462-10-2
VCID:
VC0145815
InChI:
InChI=1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)
SMILES:
C(CSSCCC(C(=O)O)N)C(C(=O)O)N
Molecular Formula:
C8H16N2O4S2
Molecular Weight:
268.4 g/mol
4,4'-Disulfanediylbis(2-ammoniobutanoate)
CAS No.: 462-10-2
Reference Standards
VCID: VC0145815
Molecular Formula: C8H16N2O4S2
Molecular Weight: 268.4 g/mol
| CAS No. | 462-10-2 |
|---|---|
| Product Name | 4,4'-Disulfanediylbis(2-ammoniobutanoate) |
| Molecular Formula | C8H16N2O4S2 |
| Molecular Weight | 268.4 g/mol |
| IUPAC Name | 2-amino-4-[(3-amino-3-carboxypropyl)disulfanyl]butanoic acid |
| Standard InChI | InChI=1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14) |
| Standard InChIKey | ZTVZLYBCZNMWCF-UHFFFAOYSA-N |
| SMILES | C(CSSCCC(C(=O)O)N)C(C(=O)O)N |
| Canonical SMILES | C(CSSCCC(C(=O)[O-])[NH3+])C(C(=O)[O-])[NH3+] |
| Melting Point | 263-265°C |
| Physical Description | Solid |
| Description | DL-Homocystine, also known as 4, 4'-dithiobis, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). DL-Homocystine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). DL-Homocystine has been detected in multiple biofluids, such as urine and blood. Within the cell, DL-homocystine is primarily located in the cytoplasm. DL-Homocystine has been found to be associated with the diseases known as methylmalonic acidemia and homocystinuria; dl-homocystine has also been linked to several inborn metabolic disorders including methylmalonic acidemia, homocystinuria, and methylenetetrahydrofolate reductase deficiency. Homocystine zwitterion is dizwitterionic form of homocystine arising from transfer of two protons from the carboxy to the amino groups; major species at pH 7.3. It has a role as a human metabolite. It is a tautomer of a homocystine. |
| Synonyms | DL-4,4-Dithiobis(2-aminobutanoic acid) |
| PubChem Compound | 10010 |
| Last Modified | Nov 11 2021 |
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